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For Researchers, Scientists, and Drug Development Professionals

Introduction

ML2006a4 is a potent, orally bioavailable inhibitor of the SARS-CoV-2 main protease (Mpro or
3CLpro), a critical enzyme for viral replication. Inhibition of Mpro disrupts the processing of viral
polyproteins, thereby halting the viral life cycle. These application notes provide detailed
protocols for utilizing relevant cell culture models to assess the antiviral efficacy and cytotoxicity
of ML2006a4.

Mechanism of Action: Inhibition of SARS-CoV-2
Polyprotein Processing

The SARS-CoV-2 genome is translated into two large polyproteins, ppla and pplab. The main
protease, Mpro, is responsible for cleaving these polyproteins at 11 distinct sites to release
functional non-structural proteins (nsps) that are essential for forming the viral replication and
transcription complex. ML2006a4, as an Mpro inhibitor, blocks this crucial step.
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Experimental Workflow for ML2006a4 Efficacy Testing
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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